Cas no 1795420-67-5 (N-[2-(3-Chlorophenyl)-2-methoxypropyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: N-[2-(3-Chlorophenyl)-2-methoxypropyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 1795420-67-5
• MF: C₁₄H₁₆ClN₃O₂S
• MW: 325.813740730286
• CID: 5368262
• Update Time: 2025-05-19

N-[2-(3-Chlorophenyl)-2-methoxypropyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3-Chlorophenyl)-2-methoxypropyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide

• Inchi： 1S/C14H16ClN3O2S/c1-9-12(21-18-17-9)13(19)16-8-14(2,20-3)10-5-4-6-11(15)7-10/h4-7H,8H2,1-3H3,(H,16,19)
• InChI Key： HGDUZDBXLOSOIA-UHFFFAOYSA-N
• SMILES： S1C(C(NCC(C2=CC=CC(Cl)=C2)(OC)C)=O)=C(C)N=N1

Experimental Properties

• Density: 1.296±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.00±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on N-[2-(3-Chlorophenyl)-2-methoxypropyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide

Introduction to N-[2-(3-Chlorophenyl)-2-methoxypropyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 1795420-67-5)

The compound N-[2-(3-Chlorophenyl)-2-methoxypropyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 1795420-67-5) is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of thiadiazole derivatives, which are known for their wide range of applications in pharmaceuticals, agrochemicals, and materials science. The molecule features a thiadiazole ring system, which is a five-membered heterocyclic ring containing sulfur and nitrogen atoms. This structural motif is particularly significant due to its ability to participate in various chemical reactions and interactions.

The CAS registry number 1795420-67-5 uniquely identifies this compound in scientific literature and databases, ensuring that researchers and professionals can reference it consistently. The compound's name itself provides a detailed description of its structure: the thiadiazole ring is substituted with a methyl group at the 4-position and a carboxamide group at the 5-position. Additionally, the substituent on the nitrogen atom of the carboxamide group is a 2-(3-chlorophenyl)-2-methoxypropyl group, which introduces further complexity and functionality to the molecule.

Recent studies have highlighted the potential of thiadiazole derivatives like this compound in various fields. For instance, research has shown that these compounds can exhibit significant biological activity, including antimicrobial, antifungal, and anticancer properties. The presence of chlorine and methoxy groups in the molecule further enhances its chemical reactivity and selectivity, making it a promising candidate for drug discovery and development.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, condensation reactions, and functional group transformations. The synthesis typically begins with the preparation of the thiadiazole core followed by the introduction of substituents at specific positions. The use of advanced catalytic systems and green chemistry principles has enabled more efficient and environmentally friendly production methods for such compounds.

The structural features of this compound also make it suitable for applications in materials science. For example, thiadiazole derivatives are known to exhibit interesting electronic properties due to their conjugated systems. These properties can be exploited in the development of new materials for electronics, sensors, and energy storage devices.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS). These techniques provide insights into the molecular structure, purity, and stability of the compound. Recent advancements in analytical methods have further improved our ability to study such complex molecules with high precision.

In conclusion, N-[2-(3-Chlorophenyl)-2-methoxypropyl]-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 1795420-67-5) is a versatile compound with significant potential in multiple scientific domains. Its unique structure and functional groups make it an attractive target for both academic research and industrial applications. As ongoing research continues to uncover new properties and uses for this compound, its role in advancing science and technology is expected to grow even further.